BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Overview of Dibenzyl Succinate:
Molecular Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibenzyl succinate

Cat. No.: B089603

For Immediate Release

This document provides a concise technical summary of the fundamental molecular properties
of Dibenzyl Succinate, intended for researchers, scientists, and professionals in drug
development.

Core Molecular Data

Dibenzyl succinate is an organic compound used as an intermediate in chemical synthesis.[1]
Its fundamental properties, including molecular formula and weight, are crucial for
stoichiometric calculations, analytical characterization, and formulation development.

The molecular formula for dibenzyl succinate is C18H1804.[2][3][4] The compound has a
molecular weight of approximately 298.3 g/mol .[2] More precise measurements indicate values
of 298.33 g/mol [5], 298.3331 g/mol [3][4], and 298.34 g/mol .[1]

The IUPAC name for this compound is dibenzyl butanedioate.[1][2] It is also known by other
synonyms such as Butanedioic acid, bis(phenylmethyl) ester, and Spasmine.[1][2][3][4]

Quantitative Data Summary

For clarity and comparative ease, the key quantitative identifiers for dibenzyl succinate are
presented below.
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Property Value Source
Molecular Formula C18H1804 [L1121[31[4]
Molecular Weight 298.3 g/mol [2]
298.3331 g/mol [31[4]

298.34 g/mol [1]

298.33 g/mol [5]

CAS Registry Number 103-43-5 [11[3114]

Note: As this document pertains solely to the fundamental and universally recognized
molecular properties of dibenzyl succinate, detailed experimental protocols for determining
molecular weight and formula (such as mass spectrometry or elemental analysis) are not
included. Similarly, signaling pathways are not applicable to the intrinsic chemical properties of
a single small molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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